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Compound of Interest

Compound Name: Dodecylamine acetate

Cat. No.: B148181 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Dodecylamine acetate, the acetate salt of the 12-carbon primary aliphatic amine

dodecylamine, is a cationic surfactant with a range of applications in industrial processes and

as a potential component in various formulations. Due to its chemical nature, a thorough

understanding of its safety profile is paramount for professionals handling this substance in

research and development settings. This technical guide provides a detailed analysis of the

available safety data for dodecylamine acetate and its parent compound, dodecylamine, to

support informed risk assessments and ensure safe handling practices. The information

presented is compiled from Safety Data Sheets (SDS), regulatory agency dossiers, and

scientific literature.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of dodecylamine acetate is

essential for predicting its behavior and potential for exposure.
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Property Value Reference

Chemical Name Acetic acid; dodecan-1-amine [1]

CAS Number 2016-56-0 [1]

Molecular Formula C₁₄H₃₁NO₂ [1]

Molecular Weight 245.41 g/mol

Appearance
White crystalline powder with a

characteristic odor.
[2]

Melting Point 27-29 °C (for dodecylamine) [3]

Boiling Point 247-249 °C (for dodecylamine) [3]

Water Solubility
78 mg/L at 25 °C (for

dodecylamine)
[2]

Surface Tension
51.3 mN/m at 20 °C (for

dodecylamine)
[4]

pKa
~10.6 at 25 °C (for

dodecylamine)
[4]

Toxicological Profile
The toxicological data for dodecylamine acetate is primarily derived from studies on the

parent compound, dodecylamine. The acetate salt is expected to have a similar toxicological

profile.

Acute Toxicity
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Endpoint Species Route Value
Classificati
on

Reference

LD₅₀
Rat (male

and female)
Oral

> 2,000

mg/kg bw
Not Classified [4]

LD₅₀ Mouse
Intraperitonea

l

320 mg/kg

bw
- [2]

LD₅₀ Rabbit Dermal - Corrosive [5]

Skin and Eye Irritation
Dodecylamine is classified as corrosive to the skin and is expected to cause serious eye

damage.[5]

Endpoint Species Result Classification Reference

Skin

Irritation/Corrosio

n

Rabbit
Corrosive (after 3

min exposure)
GHS Category 1 [4]

Eye

Irritation/Damage
-

Expected to be

corrosive
GHS Category 1 [5]

Sensitization
There are currently no definitive studies available to classify the skin sensitization potential of

dodecylamine or dodecylamine acetate.

Repeated Dose Toxicity
In a combined repeated dose and reproductive/developmental screening toxicity study (OECD

TG 422) on a related substance, a No-Observed-Adverse-Effect Level (NOAEL) of 10

mg/kg/day was established based on squamous hyperplasia in the forestomach at higher

doses.[6]

Genotoxicity
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A bacterial reverse mutation assay (Ames test) conducted on a related compound, N,N-

dimethyldodecylamine, was negative for mutagenicity both with and without metabolic

activation.[7]

Carcinogenicity and Reproductive Toxicity
There is currently insufficient data to classify the carcinogenic or reproductive toxicity of

dodecylamine acetate. A screening study on a related substance did not show adverse

reproductive effects at doses that did not also produce parental toxicity.[5]

Ecotoxicological Profile
The environmental hazards of dodecylamine acetate are a significant consideration due to its

surfactant properties. Data for the structurally related N,N-dimethyldodecylamine indicates high

toxicity to aquatic organisms.

Endpoint Species Value Reference

Acute Toxicity

96h-LC₅₀
Brachydanio rerio

(Zebrafish)
0.71 – 1 mg/L [7]

48h-EC₅₀
Daphnia magna

(Water flea)
0.083 mg/L [7]

72h-EC₅₀

Scenedesmus

subspicatus (Green

algae)

< 23.5 µg/L [7]

Chronic Toxicity

21d-NOEC
Daphnia magna

(Water flea)
36 µg/L [7]

Experimental Protocols
The toxicological and ecotoxicological data presented are based on internationally recognized

standardized testing guidelines, primarily from the Organisation for Economic Co-operation and

Development (OECD).
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Acute Oral Toxicity (based on OECD Guideline 401)
The acute oral toxicity is determined by administering the substance in graduated doses to

several groups of experimental animals (typically rats). Observations of effects and mortality

are made over a period of 14 days. The LD₅₀, the statistically estimated dose that is expected

to be lethal to 50% of the animals, is then calculated.

Skin Corrosion/Irritation (based on OECD Guideline 404)
This test involves the application of the test substance to a small area of the skin of an

experimental animal (usually a rabbit). The site is observed for signs of erythema (redness) and

edema (swelling) at specified intervals. For corrosive substances, the test is terminated upon

observation of severe skin reactions.

Acute Fish Toxicity (based on OECD Guideline 203)
Fish (e.g., Zebrafish) are exposed to the test substance in a range of concentrations for a

period of 96 hours. Mortality and other abnormal effects are recorded at 24, 48, 72, and 96

hours. The LC₅₀, the concentration lethal to 50% of the fish, is calculated at each observation

time.

Acute Daphnia Toxicity (based on OECD Guideline 202)
Daphnia magna are exposed to the test substance at various concentrations for 48 hours. The

endpoint is immobilization, and the EC₅₀, the concentration that immobilizes 50% of the

daphnids, is determined.

Algal Growth Inhibition Test (based on OECD Guideline
201)
A culture of a unicellular green algae species is exposed to the test substance at different

concentrations over a period of 72 hours. The inhibition of growth is measured, and the EC₅₀,

the concentration causing a 50% reduction in growth or growth rate, is calculated.

Hazard Identification and Safe Handling Workflow
The following diagrams illustrate the logical flow of hazard identification and the recommended

workflow for safe handling and emergency response.
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Caption: Hazard identification and classification workflow for dodecylamine acetate.

Engineering Controls

Personal Protective Equipment (PPE)

First Aid Measures

Use in a chemical fume hood

Chemical resistant gloves

Safety goggles/face shield

Protective clothing

Skin Contact:
Immediately flush with plenty of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.

Eye Contact:
Immediately flush with plenty of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.

Ingestion:
Do NOT induce vomiting. Rinse mouth. Seek immediate medical attention.

Inhalation:
Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

Click to download full resolution via product page

Caption: Recommended safe handling and first aid workflow for dodecylamine acetate.

Conclusion
Dodecylamine acetate is a chemical that requires careful handling due to its corrosive nature

to the skin and eyes, and its high toxicity to aquatic organisms. While its acute oral toxicity is

low, the primary hazards are associated with direct contact and environmental release.

Researchers, scientists, and drug development professionals must adhere to strict safety
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protocols, including the use of appropriate engineering controls and personal protective

equipment. In the event of exposure, immediate and appropriate first aid measures are crucial.

The data presented in this guide should be used to inform risk assessments and to establish

safe laboratory and manufacturing practices. Further research into the sensitization potential

and long-term toxicological effects of dodecylamine acetate would provide a more complete

safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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